3-benzyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine

• IUPAC Name: 3-benzyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C13H15N3/c1-2-4-11(5-3-1)8-12-9-15-13-10-14-6-7-16(12)13/h1-5,9,14H,6-8,10H2
• InChI Key: QJBUFQIGRQDVTP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=C2CC3=CC=CC=C3)CN1
• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol

Description

3-benzyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine (3-Bz-5H,6H,7H,8H-IP) is a heterocyclic aromatic compound that belongs to the imidazopyrazine family. It is a colorless solid and has a molecular formula of C11H10N2. It is a relatively new compound that has recently been studied for its potential applications in various scientific fields.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrazine compounds are known to act as versatile scaffolds in organic synthesis and drug development , suggesting that they may interact with a variety of biological targets.

Mode of Action

As a member of the imidazo[1,2-a]pyrazine family, it is likely to exhibit diverse biological activities and potential applications in various fields.

Result of Action

Given its classification as an imidazo[1,2-a]pyrazine, it is likely to exhibit a range of biological activities.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Bz-5H,6H,7H,8H-IP in lab experiments include its relatively simple synthesis method, its cost-effectiveness, and its potential applications in various scientific fields. The limitations of using 3-Bz-5H,6H,7H,8H-IP in lab experiments include its lack of understanding of its exact mechanism of action and its potential toxicity in certain animal models.

Future Directions

The potential future directions for 3-Bz-5H,6H,7H,8H-IP include further research into its mechanism of action, its potential toxicity in certain animal models, and its potential applications in various scientific fields. Additionally, further research into its potential therapeutic applications, such as its potential use as an anti-cancer agent, an anti-inflammatory agent, or an antifungal agent, could be conducted. Finally, further research into its potential uses in industrial processes, such as in the production of pharmaceuticals or in the manufacture of cosmetics, could be conducted.

Synthesis Methods

The synthesis of 3-Bz-5H,6H,7H,8H-IP involves the reaction of 1-benzyl-2-methylimidazole with ethyl chloroformate and hydrogen sulfide. This reaction takes place in the presence of a base, such as potassium carbonate, and yields the desired product in a yield of approximately 90%. This method has been found to be relatively simple, efficient, and cost-effective.

Scientific Research Applications

3-Bz-5H,6H,7H,8H-IP has been found to have potential applications in various scientific fields. It has been studied as a potential antifungal agent, as it has been found to inhibit the growth of certain fungal species. It has also been studied as a potential anti-inflammatory agent, as it has been found to reduce inflammation in certain animal models. Additionally, it has been studied as a potential anti-cancer agent, as it has been found to inhibit the growth of certain cancer cell lines.